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Compound of Interest

Compound Name: 2-Chloro-2-butene

Cat. No.: B12329845 Get Quote

Technical Guide: 2-Chloro-2-butene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-chloro-2-butene, including its

chemical identity, physical properties, synthesis, and reactivity. The information is intended for

use in research and development settings.

Chemical Identification and Properties
2-Chloro-2-butene is a volatile, flammable liquid. It exists as a mixture of (E) and (Z)

stereoisomers.

Molecular Formula: C₄H₇Cl[1]

CAS Number: 4461-41-0 (for the mixture of isomers)[1]

Table 1: Physical and Chemical Properties of 2-Chloro-2-butene
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Property Value Reference

Molecular Weight 90.55 g/mol [1]

Boiling Point 63 °C at 680 mmHg

70.6 °C at 760 mmHg [2]

Density 0.92 g/cm³

Refractive Index (n20/D) 1.4205 [3]

Flash Point -19 °C [2]

Vapor Pressure 139 mmHg at 25°C [2]

LogP 2.1 [1]

Appearance
Colorless to light orange/yellow

clear liquid
[1]

Table 2: Spectroscopic Data for 2-Chloro-2-butene

Spectrum Type Data Source

1H NMR [2][4]

13C NMR [5]

Mass Spectrometry (GC-MS) [6][7]

Infrared (IR) Spectra [6]

Experimental Protocols
Synthesis of 2-Chloro-2-butene via Dehydrochlorination
of 2,3-Dichlorobutane
This protocol describes the synthesis of a mixture of 2-chloro-1-butene and 2-chloro-2-butene
from 2,3-dichlorobutane. The desired 2-chloro-2-butene can then be isolated through

fractional distillation.
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Reaction: C₄H₈Cl₂ → C₄H₇Cl + HCl

Materials:

2,3-Dichlorobutane

Solid catalyst (e.g., alumina gel, alumina, or chromia on alumina)

Inert gas (e.g., nitrogen or argon)

Reaction tube or packed bed reactor

Heating apparatus

Condensation and collection system

Procedure:

Set up the reactor system, ensuring it is clean, dry, and purged with an inert gas.

Pack the reactor tube with the chosen solid catalyst.

Heat the catalyst bed to the reaction temperature, typically between 125-400°C.

Introduce gaseous 2,3-dichlorobutane into the reactor. The flow rate should be optimized for

the specific setup.

The reaction off-gas, containing the product mixture, unreacted starting material, and HCl, is

passed through a condenser to liquefy the organic components.

Collect the crude product mixture.

The product mixture, primarily composed of 2-chloro-1-butene and 2-chloro-2-butene, can

be purified by fractional distillation to isolate the 2-chloro-2-butene isomers. Gas

chromatography (GC) can be used to monitor the purity of the fractions.

Table 3: Example Reaction Conditions and Yields for Dehydrochlorination
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Catalyst Temperature (°C)
2,3-Dichlorobutane
Conversion (%)

2-Chloro-2-butene
Yield (%)

Cr₂O₃/Al₂O₃ 250-265 89 96

Note: This data is from a specific patent and may require optimization for different experimental

setups.

Reaction of 2-Chloro-2-butene with Sodium Methoxide
This protocol provides a general procedure for the reaction of 2-chloro-2-butene with sodium

methoxide, which can lead to both substitution (SN2) and elimination (E2) products. The

product distribution is sensitive to reaction conditions.

Materials:

2-Chloro-2-butene

Sodium methoxide (NaOCH₃)

Anhydrous methanol (solvent)

Apparatus for reaction under an inert atmosphere

Stirring and heating equipment

Quenching and extraction reagents (e.g., water, diethyl ether)

Drying agent (e.g., anhydrous magnesium sulfate)

Purification apparatus (e.g., distillation or chromatography)

Procedure:

In a flame-dried flask under an inert atmosphere, dissolve sodium methoxide in anhydrous

methanol.

Cool the solution to a desired temperature (e.g., 0 °C or room temperature).
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Add 2-chloro-2-butene dropwise to the stirred solution.

Allow the reaction to proceed for a specified time, monitoring its progress by a suitable

technique like thin-layer chromatography (TLC) or gas chromatography (GC).

Upon completion, quench the reaction by carefully adding water.

Extract the aqueous mixture with an organic solvent such as diethyl ether.

Combine the organic extracts, wash with brine, and dry over an anhydrous drying agent.

Remove the solvent under reduced pressure.

Purify the crude product by fractional distillation or column chromatography to isolate the

substitution and elimination products.

Visualizations
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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